Cas no 384835-47-6 (Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl butyl phosphate)

Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl butyl phosphate structure
384835-47-6 structure
Product Name:Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl butyl phosphate
CAS No:384835-47-6
MF:C43H80NaO8P
MW:779.054046630859
CID:2847998
Update Time:2023-08-09

Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl butyl phosphate Chemical and Physical Properties

Names and Identifiers

    • 1,2-di-(9Z-octadecenoyl)-sn-glycero-3-phosphobutanol (sodium salt)
    • Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl butyl phosphate
    • 18:1 Phosphatidylbutanol, 1,2-dioleoyl-sn-glycero-3-phosphobutanol (sodium salt), neat oil
    • Inchi: 1S/C43H81O8P.Na/c1-4-7-10-12-14-16-18-20-22-24-26-28-30-32-34-36-42(44)48-39-41(40-50-52(46,47)49-38-9-6-3)51-43(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-8-5-2;/h20-23,41H,4-19,24-40H2,1-3H3,(H,46,47);/q;+1/p-1/b22-20-,23-21-;/t41-;/m1./s1
    • InChI Key: BXQFBLMPDPPGFW-RLWYHRQISA-M
    • SMILES: P(=O)([O-])(OCCCC)OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]

Computed Properties

  • Exact Mass: 778.549
  • Monoisotopic Mass: 778.549
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 42
  • Complexity: 913
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111

Experimental Properties

  • PSA: 121.00000
  • LogP: 13.88830

Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl butyl phosphate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl butyl phosphate Pricemore >>

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